(2Z)-N-Acetyl-8-ethoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide (2Z)-N-Acetyl-8-ethoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide
Brand Name: Vulcanchem
CAS No.: 313234-37-6
VCID: VC0444719
InChI: InChI=1S/C21H20N2O4/c1-4-26-18-7-5-6-15-12-17(20(25)22-14(3)24)21(27-19(15)18)23-16-10-8-13(2)9-11-16/h5-12H,4H2,1-3H3,(H,22,24,25)
SMILES: CCOC1=CC=CC2=C1OC(=NC3=CC=C(C=C3)C)C(=C2)C(=O)NC(=O)C
Molecular Formula: C21H20N2O4
Molecular Weight: 364.4g/mol

(2Z)-N-Acetyl-8-ethoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide

CAS No.: 313234-37-6

Main Products

VCID: VC0444719

Molecular Formula: C21H20N2O4

Molecular Weight: 364.4g/mol

(2Z)-N-Acetyl-8-ethoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide - 313234-37-6

CAS No. 313234-37-6
Product Name (2Z)-N-Acetyl-8-ethoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide
Molecular Formula C21H20N2O4
Molecular Weight 364.4g/mol
IUPAC Name N-acetyl-8-ethoxy-2-(4-methylphenyl)iminochromene-3-carboxamide
Standard InChI InChI=1S/C21H20N2O4/c1-4-26-18-7-5-6-15-12-17(20(25)22-14(3)24)21(27-19(15)18)23-16-10-8-13(2)9-11-16/h5-12H,4H2,1-3H3,(H,22,24,25)
Standard InChIKey WCKPDLWDXINOQK-UHFFFAOYSA-N
SMILES CCOC1=CC=CC2=C1OC(=NC3=CC=C(C=C3)C)C(=C2)C(=O)NC(=O)C
Canonical SMILES CCOC1=CC=CC2=C1OC(=NC3=CC=C(C=C3)C)C(=C2)C(=O)NC(=O)C
PubChem Compound 997913
Last Modified Nov 11 2021
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